Stearoyl vs. Palmitoyl Chain Comparison
1,2-Distearoyl-3-bromopropanediol is differentiated from its closest analog, 1,2-dipalmitoyl-3-bromopropanediol, by its longer fatty acyl chains. This difference results in a significantly higher molecular weight and a higher predicted melting point due to stronger van der Waals interactions between the C18 chains . This physical difference is crucial for applications requiring specific phase behavior, such as in the formation of stable, ordered lipid bilayers or as a solid intermediate that is easier to handle and purify compared to lower-melting analogs.
Comparator: C16:0, MW 631.8, lower melting point
| Evidence Dimension | Physicochemical Properties: Chain Length, Molecular Weight, and Predicted Melting Point |
|---|---|
| Target Compound Data | C18:0 (Stearoyl); MW: 687.9 g/mol; Predicted MP: Solid at RT, higher due to C18 chain. |
| Comparator Or Baseline | 1,2-Dipalmitoyl-3-bromopropanediol (C16:0); MW: 631.8 g/mol; Predicted MP: Lower due to C16 chain. |
| Quantified Difference | Molecular weight difference: 56.1 g/mol. Melting point difference is qualitative but directionally significant. |
| Conditions | Data aggregated from vendor technical datasheets for both compounds. |
Why This Matters
Procurement based on correct acyl chain length ensures the intermediate's phase behavior matches downstream synthetic or formulation requirements, avoiding experimental failure due to unexpected solubility or melting characteristics.
